5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol
• IUPAC Name: (5Z)-5-[(3-ethoxy-2-hydroxyphenyl)methylidene]-3-ethyl-2-(4-methoxyphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H22N2O4S/c1-4-23-20(25)18(13-14-7-6-8-17(19(14)24)27-5-2)28-21(23)22-15-9-11-16(26-3)12-10-15/h6-13,24H,4-5H2,1-3H3/b18-13-,22-21?
• InChI Key: DAOYDVXVIIBVHK-AHDBMNBVSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=C(C(=CC=C2)OCC)O)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=C(C(=CC=C2)OCC)O)SC1=NC3=CC=C(C=C3)OC

Description

5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one, also known as EMTEC, is a thiazolidinone derivative that possesses a wide range of biological activities. This compound has been extensively studied for its potential in treating various diseases such as cancer, diabetes, and inflammation.

Mechanism of Action

The mechanism of action of 5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that 5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one exerts its biological activity by interacting with various enzymes and proteins in the body. For example, 5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling pathways.
Biochemical and Physiological Effects:
5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have a wide range of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. 5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has also been shown to inhibit the production of inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to increase glucose uptake in cells by activating the AMP-activated protein kinase (AMPK) pathway.

Advantages and Limitations for Lab Experiments

5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal lab conditions. Additionally, it has been extensively studied and its biological activity has been well characterized. However, 5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one also has some limitations. It has low solubility in water, which can make it difficult to work with in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to design experiments to study its activity.

Future Directions

There are several future directions for research on 5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one. One area of interest is its potential in treating cancer. Further studies are needed to determine its efficacy in vivo and to identify the specific types of cancer that it may be effective against. Additionally, more research is needed to understand its mechanism of action and to identify potential targets for drug development. Finally, studies are needed to determine the safety and toxicity of 5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in humans, as well as its potential for drug interactions.

Synthesis Methods

5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one can be synthesized by the reaction of 2-aminothiazole with ethyl acetoacetate in the presence of acetic anhydride. The resulting product is then reacted with 4-methoxybenzaldehyde and ethyl cyanoacetate in the presence of piperidine to yield 5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one.

Scientific Research Applications

5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been studied for its potential in treating various diseases such as cancer, diabetes, and inflammation. It has been shown to exhibit cytotoxic activity against cancer cells by inducing apoptosis and inhibiting cell proliferation. 5-(3-Ethoxy-2-hydroxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has also been found to possess anti-inflammatory activity by inhibiting the production of inflammatory cytokines. Additionally, it has been shown to have hypoglycemic activity by increasing glucose uptake in cells.